N-(2-iodophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide

Specification

• Molecular Formula: C19H16INO3
• Molecular Weight: 433.2 g/mol
• IUPAC Name: N-(2-iodophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C19H16INO3/c1-13-6-8-14(9-7-13)23-12-15-10-11-18(24-15)19(22)21-17-5-3-2-4-16(17)20/h2-11H,12H2,1H3,(H,21,22)
• Standard InChI Key: BJSQXCMMZHOFJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C(=O)NC3=CC=CC=C3I

Introduction

N-(2-iodophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide is a complex organic compound with a molecular formula of C19H16INO3. It features a furan ring linked to a phenyl ring via an ether linkage and an amide bond to an iodophenyl group. This compound is of interest in various fields of chemistry and pharmacology due to its unique structure and potential biological activities.

Synthesis and Preparation

The synthesis of N-(2-iodophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide typically involves a multi-step process. It may start with the preparation of the furan-2-carboxylic acid derivative, followed by the introduction of the 4-methylphenoxy group and finally the coupling with 2-iodoaniline to form the amide bond. Specific synthesis protocols may vary depending on the availability of starting materials and desired yields.

Biological Activity

While specific biological activity data for N-(2-iodophenyl)-5-[(4-methylphenoxy)methyl]furan-2-carboxamide are not widely reported, compounds with similar structures have shown potential in various therapeutic areas. The presence of the iodine atom could enhance its interaction with biological targets, such as enzymes or receptors, due to its size and electronegativity.

Research Findings and Future Directions

Research on this compound is limited, but its unique structure suggests potential applications in medicinal chemistry. Future studies could focus on evaluating its pharmacokinetic properties, toxicity, and efficacy in preclinical models. Additionally, modifications to the structure could be explored to enhance its biological activity or improve its drug-like properties.